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Executive Summary

Binapacryl, an obsolete dinitrophenol acaricide and fungicide, presents a notable case study
in environmental persistence. Though no longer in widespread use due to toxicological
concerns, understanding its fate in soil and water is crucial for assessing the long-term impact
of legacy pesticides and for the development of modern, more environmentally benign
alternatives. This technical guide provides a comprehensive overview of the environmental
degradation and persistence of Binapacryl, with a focus on its transformation in soil and
aquatic environments. The primary degradation pathway is the hydrolysis of the ester linkage to
form dinoseb, a more toxic and persistent compound. Abiotic factors such as soil pH and UV
light, as well as biotic microbial activity, play significant roles in its transformation. This
document summarizes available quantitative data, details relevant experimental protocols, and
visualizes key degradation and analytical workflows.

Chemical and Physical Properties of Binapacryl

Binapacryl (2-sec-butyl-4,6-dinitrophenyl 3-methyl-2-butenoate) is characterized by its low
agueous solubility and a high octanol-water partition coefficient (Log K_ow), suggesting a
tendency to adsorb to organic matter in soil and bioconcentrate in aquatic organisms.[1][2]
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Property Value Reference
Chemical Formula C15H18N206 [3]
Molar Mass 322.31 g/mol [3]
Water Solubility Low [4]
Log K_ow 4.75 (estimated) [1]
Vapor Pressure 1x 10~ Torr at 60 °C [1]

Environmental Fate and Persistence

The persistence of a pesticide is a critical factor in its environmental risk assessment and is
often expressed as its half-life (t¥2), the time required for 50% of the initial concentration to
dissipate.[5] Binapacryl is considered to be persistent in soil.[4]

Degradation in Soil

The primary routes of Binapacryl degradation in soil are microbial degradation and abiotic
hydrolysis.[6]

Abiotic Degradation: Binapacryl can undergo slow hydrolysis, particularly in basic soils,
cleaving the ester bond to yield dinoseb and 3-methyl-2-butenoic acid.[1][2]

Biotic Degradation: Evidence suggests that microbial action is a significant contributor to the
degradation of Binapacryl in soil.[6] Specific microbial pathways and the microorganisms
involved have not been extensively detailed in recent literature, reflecting the compound's
obsolete status.

Quantitative Data on Soil Persistence:

Matrix Condition Half-life (t'%%) Reference

Sall Typical 100 days [7]

Note: Comprehensive, comparative data on Binapacryl's soil half-life under varying conditions
(e.q., pH, temperature, organic matter content) are not readily available in recent scientific
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literature.

Persistence in Water

In aquatic environments, Binapacryl's fate is primarily governed by hydrolysis and photolysis.

Hydrolysis: Similar to its fate in soil, Binapacryl is expected to undergo slow hydrolysis in
water, especially under basic conditions, to form dinoseb.[1][2]

Photolysis: Binapacryl is known to slowly decompose under the influence of UV light,
suggesting that photolysis can be a relevant degradation pathway in sunlit surface waters.[1][2]
The estimated half-life for the gas-phase reaction with photochemically produced hydroxyl
radicals is 4.63 hours, though this is more relevant to atmospheric fate.[1][2]

Note: Specific, quantitative half-life data for Binapacryl in aqueous systems under various
environmental conditions are not well-documented in accessible literature.

Degradation Pathways

The principal degradation pathway for Binapacryl is the hydrolysis of its ester linkage, resulting
in the formation of dinoseb and 3-methyl-2-butenoic acid. Dinoseb itself is a persistent and
toxic herbicide.[1][3][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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